Cas no 103454-18-8 (2-Pentanone, 5-(4-nitrophenyl)-)

• Product Name: 2-Pentanone, 5-(4-nitrophenyl)-
• CAS No: 103454-18-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1137255
• Update Time: 2024-07-27

2-Pentanone, 5-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-(4-nitrophenyl)-

• Inchi： 1S/C11H13NO3/c1-9(13)3-2-4-10-5-7-11(8-6-10)12(14)15/h5-8H,2-4H2,1H3
• InChI Key： MUGBWUBMQSQNAC-UHFFFAOYSA-N
• SMILES： CC(=O)CCCC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 207.08959

Experimental Properties

• Density: 1.146±0.06 g/cm3(Predicted)
• Boiling Point: 180-184 °C(Press: 1 Torr)
• PSA: 60.21